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Compound Name:
5-(Difluoromethyl)-1,3,4-thiadiazol-

2-amine

Cat. No.: B1321855 Get Quote

Introduction: This guide serves as a centralized technical resource for researchers, medicinal

chemists, and drug development professionals working with 5-(Difluoromethyl)-1,3,4-
thiadiazol-2-amine (CAS No. 25306-15-4). The 1,3,4-thiadiazole ring is a critical

pharmacophore in modern drug design, and the introduction of a difluoromethyl group can

significantly enhance properties like metabolic stability and lipophilicity.[1][2] This document

provides practical, field-tested guidance on handling, storage, and troubleshooting to ensure

experimental success and user safety.

Section 1: Core Compound Data & Safety Profile
This table summarizes essential physical, chemical, and safety information for quick reference.

Always consult the most current Safety Data Sheet (SDS) from your supplier before use.
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Property Value / Information Source(s)

CAS Number 25306-15-4 [3][4]

Molecular Formula C₃H₃F₂N₃S [5]

Molecular Weight 151.14 g/mol [3]

Appearance Solid / Powder [6][7]

Storage Temperature 2-8°C, Protect from light [1]

Boiling Point 248.0±50.0 °C (Predicted) [1]

GHS Hazard Codes

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[5][6][8]

GHS Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [5][6]

Shelf Life
Approximately 1095 days

under ideal conditions
[5]

Section 2: Troubleshooting Experimental Issues
This section addresses common problems encountered during experimental work in a

question-and-answer format. The causality behind each issue is explained to build a deeper

understanding.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://store.apolloscientific.co.uk/product/5-difluoromethyl-134-thiadiazol-2-amine
https://www.jk-sci.com/products/ts246cs-0030265
https://labsolu.ca/product/5-difluoromethyl-134-thiadiazol-2-amine/
https://store.apolloscientific.co.uk/product/5-difluoromethyl-134-thiadiazol-2-amine
https://www.sigmaaldrich.com/US/en/sds/aldrich/188573?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC158370050&productDescription=2-AMINO-5-METHYL-1%2C3%2C4-THIA+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fluoromart.com/products/25306-15-4
https://www.fluoromart.com/products/25306-15-4
https://labsolu.ca/product/5-difluoromethyl-134-thiadiazol-2-amine/
https://www.sigmaaldrich.com/US/en/sds/aldrich/188573?userType=undefined
https://www.tcichemicals.com/BE/en/sds/A2354_EU_6N.pdf
https://labsolu.ca/product/5-difluoromethyl-134-thiadiazol-2-amine/
https://labsolu.ca/product/5-difluoromethyl-134-thiadiazol-2-amine/
https://www.sigmaaldrich.com/US/en/sds/aldrich/188573?userType=undefined
https://labsolu.ca/product/5-difluoromethyl-134-thiadiazol-2-amine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question / Problem Potential Scientific Cause
Recommended Protocol /
Solution

"My compound is not

dissolving in my aqueous

buffer system."

Low Aqueous Solubility: 1,3,4-

thiadiazole derivatives are

often characterized by low

solubility in water.[9] The

difluoromethyl group, while

enhancing other properties,

does not guarantee aqueous

solubility.

Solvent System Optimization:

1. Attempt dissolution in a

minimal amount of a water-

miscible organic solvent first,

such as DMSO or Methanol.

[10] 2. Sonicate gently to aid

dissolution. 3. Add the

resulting stock solution

dropwise to your aqueous

buffer while vortexing to

prevent precipitation. 4.

Crucially, always run a vehicle

control in your experiments to

account for any effects of the

organic solvent.

"I am observing inconsistent

results or suspected

degradation in my assay."

Compound Instability: While

generally stable under proper

storage, the compound may

degrade in solution when

exposed to light, incompatible

substances (e.g., strong acids,

oxidizers), or non-optimal pH

over time.[11][12]

Ensure Solution Integrity: 1.

Prepare Fresh: Make solutions

fresh for each experiment

whenever possible. 2. Storage:

If a stock solution must be

stored, aliquot it into smaller

volumes and store at -20°C or

-80°C, protected from light.[1]

3. Inert Atmosphere: For long-

term storage of sensitive

experiments, consider purging

the aliquot headspace with an

inert gas like argon or nitrogen.

4. Purity Check: Verify the

purity of the starting material

via LC-MS or NMR if

inconsistent results persist.

"My reaction yield is lower than

expected when using this

Reactivity of the Amino Group:

The 2-amino group on the

Reaction Condition Screening:

1. Base Selection: The choice
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compound as a starting

material."

thiadiazole ring is a key

functional handle for further

synthesis.[1] Its nucleophilicity

can be influenced by reaction

conditions, solvent choice, and

the presence of activating or

deactivating groups.

of base is critical. Screen a

panel of non-nucleophilic

organic bases (e.g.,

triethylamine, DIPEA) and

inorganic bases (e.g., K₂CO₃,

Cs₂CO₃). 2. Solvent Polarity:

Test a range of anhydrous

solvents (e.g., THF, DMF,

Acetonitrile) to find the optimal

medium for your specific

reaction. 3. Temperature

Control: Some reactions may

require initial cooling to control

exotherms before gentle

heating to drive the reaction to

completion.

Section 3: Frequently Asked Questions (FAQs)
Handling and Personal Protection
Q: What are the mandatory personal protective equipment (PPE) requirements for handling

solid 5-(Difluoromethyl)-1,3,4-thiadiazol-2-amine? A: You must wear appropriate PPE,

including a lab coat, nitrile gloves, and chemical safety goggles that meet OSHA 29 CFR

1910.133 or European Standard EN166 regulations.[13] All weighing and handling of the solid

powder must be performed inside a certified chemical fume hood to prevent inhalation of dust,

which may cause respiratory irritation.[6][13][14]

Q: What should I do in case of accidental skin or eye contact? A: In case of skin contact,

immediately wash the affected area with plenty of soap and water and remove all contaminated

clothing.[13] If skin irritation occurs, seek medical attention.[6] For eye contact, rinse cautiously

with water for several minutes. If you are wearing contact lenses, remove them if it is easy to

do so and continue rinsing.[6] Seek immediate medical attention.[12][13] An emergency

eyewash station and safety shower should be readily accessible in the laboratory.[12]

Storage and Stability
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Q: What are the ideal long-term storage conditions for this compound? A: For optimal stability

and to maximize its shelf life, the compound should be stored in a tightly closed container at 2-

8°C, protected from light.[1] The storage area should be dry and well-ventilated.[6][7] For

added security, especially in a shared lab, storing the container in a locked location is

recommended.[6][13]

Q: What chemicals or conditions should be avoided when working with this compound? A:

Avoid contact with strong oxidizing agents and strong acids, as these are common

incompatibilities for amine-containing heterocyclic compounds.[12] Do not subject the

compound to excessive heat, shock, or friction.[8][11] Thermal decomposition can lead to the

release of hazardous gases, including nitrogen oxides (NOx), sulfur oxides (SOx), and carbon

oxides.[6][7]

Spills and Disposal
Q: How should I clean up a small spill of the solid powder? A: First, ensure the area is well-

ventilated and evacuate non-essential personnel.[15] Wearing your full PPE, carefully sweep or

scoop up the spilled solid material, avoiding dust generation.[6][12] Place the material into a

clearly labeled, sealed container for hazardous waste disposal.[15] Clean the spill area

thoroughly with soap and water, and collect all cleaning materials as solid hazardous waste.

[15]

Q: What is the correct procedure for disposing of waste containing this chemical? A: All waste

material, whether it is the pure compound, contaminated materials, or solutions, must be

disposed of as hazardous waste.[16] Do not pour it down the drain.[6] Collect waste in

designated, properly labeled hazardous waste containers and follow all local, state, and federal

regulations for disposal through an approved waste disposal service.[6][15]

Section 4: Visual Workflow Diagram
The following diagram outlines the standard decision-making process for the safe handling and

storage of 5-(Difluoromethyl)-1,3,4-thiadiazol-2-amine from receipt to disposal.
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Caption: Decision workflow for safe storage, handling, and disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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